2-(2-Chloroethylsulfanyl)ethyl 2-phenylacetate

• CAS No.: 91767-54-3
• Molecular Formula: C12H15ClO2S
• Molecular Weight: 258.76 g/mol
• IUPAC Name: 2-(2-chloroethylsulfanyl)ethyl 2-phenylacetate
• InChI: InChI=1S/C12H15ClO2S/c13-6-8-16-9-7-15-12(14)10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key: SDXCVRJJIAUUCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)OCCSCCCl

Description

2-(2-Chloroethylsulfanyl)ethyl 2-phenylacetate is an organic compound characterized by a 2-phenylacetate ester core linked to a 2-chloroethylsulfanyl (-S-CH2CH2Cl) group. The structure comprises:

• 2-Phenylacetate moiety: A benzene ring attached to an acetic acid ester, contributing aromaticity and hydrophobicity.

Its synthesis likely involves thiol-ene coupling or esterification reactions, similar to related compounds (e.g., ethyl 2-[(5-chlorobenzo[d]thiazol-2-yl)thio]-2-phenylacetate) .

Comparison with Similar Compounds

Methyl 2-(4-Chlorophenyl)sulfanylacetate (CAS 15446-15-8)

• Structure : Methyl ester of 2-(4-chlorophenyl)sulfanylacetic acid.
• Key Differences :
  • Ester Group : Methyl vs. ethyl in the target compound, affecting lipophilicity (methyl is less lipophilic).
  • Substituent Position : 4-Chlorophenylsulfanyl vs. 2-chloroethylsulfanyl, altering steric and electronic profiles.
• Properties :
  • Molecular Formula: C9H9ClO2S vs. C12H13ClO2S (estimated for target compound).
  • Molecular Weight: 216.68 g/mol vs. ~256.75 g/mol.

Ethyl 2-[(5-Chlorobenzo[d]thiazol-2-yl)thio]-2-phenylacetate

• Structure : Combines a benzo[d]thiazole ring with a 2-phenylacetate ester via a thioether linkage.
• Chlorine Position: Chlorine on the benzothiazole ring vs. chloroethyl chain in the target compound.
• Applications : Investigated for anticancer activity, suggesting that sulfur-linked aromatic systems are promising in drug discovery .

Ethyl 2-(Chlorosulfonyl)acetate (CAS 55896-93-0)

• Structure : Features a chlorosulfonyl (-SO2Cl) group attached to an ethyl acetate backbone.
• Key Differences :
  • Functional Group : Sulfonyl chloride vs. thioether, making it highly reactive toward nucleophiles (e.g., water, amines).
  • Stability : More prone to hydrolysis than the target compound due to the sulfonyl chloride group .
• Applications : Intermediate in sulfonamide synthesis; requires careful handling due to corrosiveness .

Ethyl 2-{[4-(Methylsulfanyl)phenyl]amino}-2-phenylacetate (CAS 5909-58-0)

• Structure: Contains an amino group and methylsulfanyl substituent on the phenyl ring.
• Key Differences: Amino Group: Introduces hydrogen-bonding capacity, enhancing solubility in polar solvents compared to the target compound. Methylsulfanyl vs. Chloroethyl: The methylsulfanyl group is less electronegative, reducing electrophilic reactivity .
• Applications: Potential use in medicinal chemistry due to modular structure for derivatization .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Reactivity/Applications
2-(2-Chloroethylsulfanyl)ethyl 2-phenylacetate	C12H13ClO2S (est.)	~256.75	Thioether, chloroethyl, phenylacetate	Synthetic intermediate, agrochemicals (inferred)
Methyl 2-(4-chlorophenyl)sulfanylacetate	C9H9ClO2S	216.68	Thioether, methyl ester	Flavor/fragrance intermediates
Ethyl 2-[(5-chlorobenzo[d]thiazol-2-yl)thio]-2-phenylacetate	C17H13ClN2O2S2	388.94	Benzothiazole, thioether	Antiproliferative agents
Ethyl 2-(chlorosulfonyl)acetate	C8H7ClO4S	234.66	Sulfonyl chloride, ethyl ester	Sulfonamide synthesis
Ethyl 2-{[4-(methylsulfanyl)phenyl]amino}-2-phenylacetate	C17H19NO2S	301.40	Amino, methylsulfanyl, ethyl ester	Medicinal chemistry candidate

Research Findings and Implications

• Reactivity Trends : Chloroethylsulfanyl groups (target compound) exhibit moderate electrophilicity, suitable for alkylation reactions, whereas sulfonyl chlorides (e.g., Ethyl 2-(chlorosulfonyl)acetate) are highly reactive but less stable .
• Biological Activity : Thioether-linked aromatic systems (e.g., benzo[d]thiazole derivatives) show marked bioactivity, suggesting the target compound could be optimized for pharmaceutical use .
• Industrial Applications : Ethyl 2-phenylacetate derivatives are prevalent in flavor chemistry (e.g., wine volatiles), though chloroethyl variants may require toxicity evaluations before food-related applications .